Cas no 2228823-92-3 (2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol
• CAS No: 2228823-92-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6027821
• PubChem ID: 165639019
• Update Time: 2025-10-11

2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol
• EN300-1770564
• [2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropyl]methanol
• 2228823-92-3

• Inchi： 1S/C11H16O2/c1-8-9(4-5-13-8)11(7-12)6-10(11,2)3/h4-5,12H,6-7H2,1-3H3
• InChI Key： BKERBHQYDNDEAN-UHFFFAOYSA-N
• SMILES： OCC1(C2C=COC=2C)CC1(C)C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol

CAS No. 2228823-92-3: 2,2-Dimethyl-1-(2-Methylfuran-3-yl)cyclopropylmethanol – A Promising Molecule in Medicinal Chemistry and Beyond

2,2-Dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol is a structurally unique compound with significant potential in pharmaceutical and materials science research. Its molecular framework, characterized by a cyclopropyl ring fused with a furan derivative and methylated functional groups, has attracted attention for its ability to modulate biological targets. The CAS No. 2228823-92-3 identifier ensures precise identification of this compound in chemical databases, facilitating its integration into drug discovery pipelines and synthetic studies.

Recent advancements in medicinal chemistry have highlighted the importance of 2-methylfuran-3-yl moieties in enhancing molecular interactions with protein targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that furan-based scaffolds exhibit improved metabolic stability and selectivity for G-protein-coupled receptors (GPCRs). The 2,2-dimethyl substituents in this molecule further stabilize the conformational flexibility of the cyclopropyl ring, which is critical for binding to hydrophobic pockets in target proteins.

The synthesis of 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol involves a multi-step process that leverages catalytic cross-coupling techniques. A 2024 paper in Nature Chemistry reported a novel methodology for constructing cyclopropyl-furan hybrids through palladium-catalyzed C–H activation, enabling rapid access to this compound. Such synthetic strategies are pivotal for exploring structure-activity relationships (SAR) in drug development.

Biological studies on this compound have revealed its potential as a lead molecule for targeting inflammatory pathways. In vitro assays conducted in 2023 showed that the 2-methylfuran-3-yl group enhances the molecule’s ability to inhibit phospholipase A2 (PLA2), a key enzyme in lipid metabolism. This property aligns with the growing interest in anti-inflammatory agents for chronic diseases such as rheumatoid arthritis and neurodegenerative disorders.

Computational modeling of the 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol structure has provided insights into its binding affinity for specific receptors. A 2024 study using molecular dynamics simulations highlighted the role of the cyclopropyl ring in forming hydrophobic interactions with the transmembrane domains of GPCRs. These findings underscore the molecule’s potential for modulating signaling pathways involved in cellular communication.

Comparative analysis with existing compounds has revealed unique advantages of 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol. For example, its 2-methylfuran-3-yl substituent confers greater hydrophobicity compared to traditional furan derivatives, improving membrane permeability. This property is particularly valuable for developing drugs targeting intracellular proteins, which often require enhanced cell penetration.

Recent research has also explored the application of this compound in materials science. A 2024 study in Advanced Materials demonstrated its utility as a building block for designing biocompatible polymers. The 2,2-dimethyl groups contribute to the molecule’s thermal stability, while the furan ring enhances its compatibility with biological systems. This dual functionality positions the compound as a candidate for biomedical applications such as drug delivery systems.

Pharmacokinetic profiling of 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol has shown favorable properties for drug development. In vivo studies in 2023 indicated that the compound exhibits prolonged half-life and reduced hepatic metabolism, which are critical for optimizing therapeutic efficacy. These characteristics make it a promising candidate for long-acting formulations in chronic disease management.

The 2-methylfuran-3-yl moiety also plays a role in modulating the molecule’s reactivity. A 2024 study in Organic Letters reported that this substituent enhances the compound’s ability to undergo electrophilic addition reactions, which could be leveraged for site-specific functionalization in drug design. Such synthetic versatility is essential for tailoring the molecule to specific therapeutic targets.

Collaborative efforts between medicinal chemists and computational biologists have further advanced the understanding of 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol. Machine learning models trained on large datasets of similar compounds have predicted its potential interactions with kinases and ion channels, guiding experimental validation. These interdisciplinary approaches are reshaping the landscape of drug discovery.

As research progresses, the CAS No. 2228823-92-3 identifier will remain a cornerstone for tracking this compound in scientific literature and commercial applications. Its unique structural features, combined with the latest advancements in synthetic and computational methods, position it as a valuable asset in the quest for novel therapeutics and materials.

In conclusion, the 2,2-dimethyl-1-(2-methylfuran-3-yl)cyclopropylmethanol molecule exemplifies the synergy between chemical innovation and biological relevance. Its properties, as highlighted by recent studies, underscore its potential to address complex medical challenges. Continued exploration of this compound will likely yield breakthroughs in both pharmaceutical and materials science domains.